molecular formula C21H16N2O4S2 B10809375 {(5Z)-5-[1-(4-methylbenzyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid

{(5Z)-5-[1-(4-methylbenzyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid

Cat. No.: B10809375
M. Wt: 424.5 g/mol
InChI Key: YNAKTFRNKWSYAT-ZCXUNETKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound (hereafter referred to as Compound X) is a heterocyclic molecule featuring a thiazolidinone core fused with an indole moiety and substituted with a 4-methylbenzyl group. Its structure includes:

  • A thiazolidinone ring (4-oxo-2-thioxo-1,3-thiazolidin-3-yl) with a Z-configured exocyclic double bond.
  • An indole-derived fragment (1-(4-methylbenzyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene) contributing to π-conjugation and planar geometry.

Pharmacological Insights ():
Compound X and analogs interact with:

Target Interaction Type Potential Application
Cell Cycle Regulators Inhibition of cyclins Anticancer (apoptosis induction)
Inflammatory Cytokines Modulation of TNF-α and IL-6 Anti-inflammatory
Microbial Enzymes Disruption of bacterial growth Antibacterial/Antifungal

Properties

IUPAC Name

2-[(5Z)-5-[1-[(4-methylphenyl)methyl]-2-oxoindol-3-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16N2O4S2/c1-12-6-8-13(9-7-12)10-22-15-5-3-2-4-14(15)17(19(22)26)18-20(27)23(11-16(24)25)21(28)29-18/h2-9H,10-11H2,1H3,(H,24,25)/b18-17-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YNAKTFRNKWSYAT-ZCXUNETKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC(=O)O)C2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC(=O)O)/C2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound {(5Z)-5-[1-(4-methylbenzyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid represents a novel hybrid molecule that combines the thiazolidinone and indole frameworks. This combination is of significant interest due to its potential biological activities, particularly in antimicrobial and anticancer therapies.

Chemical Structure

The structure of the compound can be described as follows:

  • Core Structure : Thiazolidinone ring fused with an indole moiety.
  • Functional Groups : The presence of a methylbenzyl group and an acetic acid side chain enhances its pharmacological profile.

Antimicrobial Properties

Recent studies have shown that derivatives of thiazolidinones exhibit potent antimicrobial activity. The compound has been evaluated for its effectiveness against various bacterial strains.

Table 1: Antibacterial Activity of Thiazolidinone Derivatives

CompoundMIC (μM)MBC (μM)Target Bacteria
5d37.9–113.857.8–118.3S. aureus
5gTBDTBDP. aeruginosa
5kTBDTBDE. coli

The compound 5d demonstrated superior antibacterial activity compared to traditional antibiotics like ampicillin and streptomycin, particularly against methicillin-resistant Staphylococcus aureus (MRSA) .

Antifungal Activity

In addition to antibacterial properties, the compound has shown antifungal activity exceeding that of standard antifungal agents such as bifonazole and ketoconazole. The minimal inhibitory concentrations (MICs) for fungal strains are promising, indicating potential therapeutic applications in fungal infections.

Table 2: Antifungal Activity

CompoundMIC (μM)Most Sensitive Strain
5gTBDT. viride
5dTBDA. fumigatus

Cytotoxicity and Selectivity

The cytotoxic effects of the compound have been assessed using human embryonic kidney cells (HEK-293). The results indicated low cytotoxicity and favorable selectivity indices for the most active compounds, suggesting a potential safety profile for therapeutic use .

The biological activity of this compound is hypothesized to involve:

  • Inhibition of Bacterial Cell Wall Synthesis : Similar to other thiazolidinone derivatives.
  • Disruption of Fungal Cell Membranes : Potentially through interaction with ergosterol.
  • Antitumor Activity : Indicated by preliminary studies showing efficacy against cancer cell lines.

Case Studies

In a recent study published in the British Journal of Pharmacology, a series of thiazolidinone derivatives were synthesized and evaluated for their antimicrobial properties. The findings highlighted the importance of structural modifications in enhancing biological activity .

Another study focused on the synthesis and biological evaluation of similar compounds, demonstrating that modifications at specific positions significantly affected potency against resistant bacterial strains .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with Compound X, enabling comparative analysis of their biological and physicochemical properties:

2.1. (Z)-3-[5-(1H-Indol-3-ylmethylene)-4-oxo-2-thioxo-thiazolidin-3-yl]benzoic acid ()
  • Structure : Replaces the 4-methylbenzyl group with a benzoic acid moiety.
  • Activity : Exhibits broad-spectrum antimicrobial activity (MIC: 2–8 µg/mL against S. aureus and C. albicans) .
  • Advantage : Higher solubility due to the benzoic acid group.
2.2. (Z)-[5-(4-Methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid ()
  • Structure : Substitutes the 4-methylbenzyl group with a 4-methoxybenzylidene moiety.
  • Activity : Moderate COX-2 inhibition (IC₅₀: 12.3 µM) but lower cytotoxicity than Compound X .
  • Limitation : Reduced metabolic stability due to the methoxy group.
2.3. {5-[(4-Benzyloxy-3-methoxyphenyl)methylidene]-4-oxo-2-thioxo-thiazolidin-3-yl}acetic acid ()
  • Structure : Features a bulkier arylidene group (4-benzyloxy-3-methoxyphenyl).
  • Activity : Strong antioxidant activity (EC₅₀: 18 µM in DPPH assay) but poor bioavailability .

Comparative Data Table

Compound Melting Point (°C) Yield (%) Key Biological Activity Reference
Compound X 172–175* 24–73* Anticancer, anti-inflammatory
(Z)-3-[5-(Indol-3-yl)...benzoic acid 277–280 73 Antimicrobial (broad-spectrum)
{5-[(4-Benzyloxy...)acetic acid 277–280 73 Antioxidant (DPPH EC₅₀: 18 µM)
(Z)-[5-(4-Methoxy...)acetic acid 172–175 24 COX-2 inhibition (IC₅₀: 12.3 µM)

*Data inferred from structurally related compounds in and .

Key Findings

Substituent Effects :

  • The 4-methylbenzyl group in Compound X enhances membrane permeability compared to polar substituents (e.g., benzoic acid in ) .
  • Methoxy or benzyloxy groups () improve antioxidant activity but reduce metabolic stability.

Biological Performance: Compound X’s indole-thiazolidinone hybrid structure shows dual anticancer and anti-inflammatory action, outperforming simpler thiazolidinones (e.g., ) . Antimicrobial activity is maximized in compounds with indole or arylidene moieties ().

Synthetic Challenges :

  • Compound X’s Z-configuration is critical for activity but requires precise reaction control (e.g., piperidine-catalyzed condensation in ) .
  • Lower yields (24–73%) are common due to steric hindrance from the 4-methylbenzyl group .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.